Cas no 2171835-15-5 (benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate)

• Product Name: benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate
• CAS No: 2171835-15-5
• MF: C₁₅H₂₂ClNO₄S
• MW: 347.857482433319
• CID: 6425562
• PubChem ID: 165525697
• Update Time: 2025-06-08

benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate
• EN300-1440580
• benzyl N-[1-(chlorosulfonyl)-4,4-dimethylpentan-2-yl]carbamate
• 2171835-15-5

• Inchi： 1S/C15H22ClNO4S/c1-15(2,3)9-13(11-22(16,19)20)17-14(18)21-10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,17,18)
• InChI Key： LYFRHSVMZSDRRS-UHFFFAOYSA-N
• SMILES： ClS(CC(CC(C)(C)C)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.0958071g/mol
• Monoisotopic Mass: 347.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate

Professional Introduction to Benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate (CAS No. 2171835-15-5)

Benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate, a compound with the CAS number 2171835-15-5, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic methodologies. The presence of both chlorosulfonyl and carbamate functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of heterocyclic chemistry and medicinal applications.

The structural framework of Benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate incorporates a benzyl moiety linked to a carbamate group, which is further attached to a 1-(chlorosulfonyl) substituted 4,4-dimethylpentan-2-yl chain. This unique arrangement imparts specific reactivity and stability characteristics that are highly valuable in synthetic organic chemistry. The chlorosulfonyl group, known for its electrophilic nature, facilitates nucleophilic substitution reactions, making it an excellent tool for constructing complex molecular architectures. Meanwhile, the carbamate functionality introduces a polar region that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for biological activity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and pharmacological effects. The incorporation of the chlorosulfonyl group into the carbamate structure enhances its reactivity and allows for further functionalization, opening up new avenues for drug discovery. For instance, researchers have explored the use of such compounds in the synthesis of kinase inhibitors and other therapeutic agents that target specific disease pathways.

The synthesis of Benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a suitable precursor containing the 4,4-dimethylpentan-2-yl chain, followed by chlorosulfonation to introduce the chlorosulfonyl group. Subsequent reaction with benzylamine or a related amine derivative yields the desired carbamate product. This synthetic route underscores the compound's role as a key intermediate in constructing more elaborate molecules.

One of the most compelling aspects of Benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate is its potential application in medicinal chemistry. The combination of the benzyl group and the carbamate moiety provides a scaffold that can be modified to target various biological receptors and enzymes. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity in neurological disorders. The stability provided by the 4,4-dimethylpentan-2-yl chain ensures that the compound remains intact under various reaction conditions, allowing for further chemical manipulation without degradation.

Recent studies have also highlighted the importance of such compounds in materials science and polymer chemistry. The polar nature of the carbamate group allows for interactions with other functionalized molecules, making it useful in designing polymers with specific properties such as biodegradability or enhanced mechanical strength. Additionally, the reactivity of the chlorosulfonyl group enables post-polymerization modifications, providing a means to fine-tune material characteristics post-synthesis.

From an industrial perspective, Benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate serves as a valuable building block for larger chemical enterprises engaged in specialty chemicals and pharmaceuticals. Its versatility allows chemists to explore diverse synthetic pathways and develop novel compounds with tailored properties. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow.

In conclusion, Benzyl N-1-(chlorosulfonyl)-4,4-dimethylpentan-2-ylcarbamate (CAS No. 2171835-15-5) is a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical synthesis and materials science. As advancements are made in understanding its reactivity and potential applications, this compound is poised to play an increasingly pivotal role in future research and development efforts.